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Compound of Interest

4-(Methylsulfonyl)phenylacetic
Compound Name: d
aci

Cat. No.: B058249

Essential Safety and Handling Guide for 4-
(Methylsulfonyl)phenylacetic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Methylsulfonyl)phenylacetic acid, tailored for researchers, scientists, and professionals in
drug development. Following these procedures is essential for ensuring a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Methylsulfonyl)phenylacetic acid is classified as a hazardous substance. Understanding
its specific risks is the first step in safe handling. The primary hazards include skin irritation,
serious eye irritation, and potential respiratory irritation.[1][2][3] The signal word for this
chemical is "Warning".[1][2][3]

Quantitative Hazard Data
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Hazard Classification Category Hazard Statement
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[1][2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2]

Recommended Personal Protective Equipment (PPE)

Consistent and proper use of PPE is mandatory when handling this chemical.

Body Part PPE Recommendation Standards
) European Standard EN 166[1]

Eyes/Face Safety goggles or eyeshields 2]

Chemical-resistant protective )
Hands Inspect prior to use[4]

gloves

Long-sleeved laboratory coat
Body and appropriate protective To prevent skin exposure[1][2]

clothing

Respiratory

Not required under normal,
well-ventilated conditions. If
dust is generated, use a
NIOSH-approved N95 or

equivalent particle respirator.

[1]14]

NIOSH (US) or CEN (EU)

approved

Step-by-Step Handling and Operational Plan

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring

safety. This includes preparation, handling, and post-handling procedures.
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Experimental Workflow Diagram

1. Preparation Phase

Don appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Ensure proper ventilation
(e.g., fume hood)

Locate and verify eyewash
station and safety shower

2. Handling Phase
v

Carefully weigh solid chemical,
avoiding dust formation

Transfer chemical to reaction vessel

|After experiment completion

3 Poeranm‘ o & Disposal

Decontaminate work surfaces

Collect waste in a labeled,
sealed container

Remove PPE using proper technique

Wash hands thoroughly

Click to download full resolution via product page
Caption: Workflow for Safely Handling 4-(Methylsulfonyl)phenylacetic Acid.
Detailed Protocols
e Preparation:

Before entering the laboratory, ensure you are wearing a long-sleeved lab coat.

[¢]

Put on chemical-resistant gloves and safety goggles that meet the EN166 standard.[2]

[e]

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[3]

o

Confirm that an eyewash station and safety shower are unobstructed and accessible.[1]

[¢]
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e Handling:

o

When weighing and transferring the solid material, handle it gently to avoid creating dust.

[3]

o

Avoid direct contact with skin, eyes, and clothing.[3]

[¢]

Do not eat, drink, or smoke in the handling area.

o

Keep the container tightly closed when not in use.[1]
e In Case of Exposure:

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes. If you are
wearing contact lenses, remove them if it is easy to do so. Continue rinsing and seek
medical attention if irritation persists.[1][2]

o Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin
irritation develops, seek medical advice.[1][2]

o Inhalation: Move the individual to fresh air and ensure they are in a position comfortable
for breathing. If the person feels unwell, contact a POISON CENTER or a physician.[1][2]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

e \Waste Collection:

o Collect all waste material, including any contaminated PPE (like gloves), in a suitable,
clearly labeled, and tightly sealed container.[1][3]

o Sweep up any solid spills and place the material into the designated waste container.[3]

o Disposal Procedure:
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o Dispose of the chemical waste through an approved and licensed waste disposal
company.[1]

o Do not dispose of the material down the drain.[5]

o Always follow local, regional, and national regulations for hazardous waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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